3-(4-Methoxyphenyl)oxetane-3-sulfonyl fluoride

Specification

• Molecular Formula: C10H11FO4S
• Molecular Weight: 246.26 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)oxetane-3-sulfonyl fluoride
• Standard InChI: InChI=1S/C10H11FO4S/c1-14-9-4-2-8(3-5-9)10(6-15-7-10)16(11,12)13/h2-5H,6-7H2,1H3
• Standard InChI Key: ZXSRYNIWIGQECK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(COC2)S(=O)(=O)F

Introduction

Chemical Identity and Structural Features

Molecular and Structural Characteristics

3-(4-Methoxyphenyl)oxetane-3-sulfonyl fluoride possesses a compact oxetane ring system substituted at the 3-position with both a 4-methoxyphenyl group and a sulfonyl fluoride moiety. Its IUPAC name, 3-(4-methoxyphenyl)oxetane-3-sulfonyl fluoride, reflects this arrangement. Key structural attributes include:

Property	Value
Molecular Formula	C₁₀H₁₁FO₄S
Molecular Weight	246.26 g/mol
CAS Registry Number	2761830-88-8
SMILES Notation	COC1=CC=C(C=C1)C2(COC2)S(=O)(=O)F
XLogP3	1.1
Topological Polar Surface Area	61 Ų

The sulfonyl fluoride group (-SO₂F) confers electrophilic reactivity, while the oxetane ring enhances metabolic stability compared to larger cyclic ethers. The 4-methoxyphenyl substituent contributes to π-π stacking interactions in target binding pockets, as evidenced in kinase inhibitor studies.

Spectroscopic and Computational Data

PubChem’s computed descriptors reveal a hydrogen bond acceptor count of 5 and a rotatable bond count of 3, suggesting moderate conformational flexibility. The compound’s 3D conformer, validated through PubChem’s structure generation algorithms, adopts a chair-like oxetane configuration with the sulfonyl fluoride group axial to minimize steric hindrance. Density functional theory (DFT) studies predict a dipole moment of 5.2 Debye, aligning with its solubility in polar aprotic solvents like dimethylformamide (DMF) and acetonitrile.

Synthesis and Reactivity Profile

Synthetic Pathways

The synthesis typically proceeds via a three-step sequence:

• Oxetane Ring Formation: 4-Methoxybenzaldehyde undergoes cycloaddition with trimethylsulfoxonium iodide under basic conditions to yield 3-(4-methoxyphenyl)oxetane-3-ol.

• Sulfonation: Treatment with sulfur trioxide (SO₃) in dichloromethane introduces the sulfonic acid group.

• Fluorination: Reaction with excess diethylaminosulfur trifluoride (DAST) converts the sulfonic acid to the sulfonyl fluoride.

Critical parameters include maintaining anhydrous conditions during fluorination (≤ -10°C) to prevent hydrolysis. Yields average 45–60% after purification via silica gel chromatography.

Reactivity and Stability

The sulfonyl fluoride group undergoes defluorosulfonylation upon heating (80–120°C), generating a sulfonate intermediate that couples with nucleophiles (e.g., amines, alcohols). This reactivity is exploited in SuFEx click chemistry, enabling rapid assembly of sulfonate esters and sulfonamides. The oxetane ring remains intact under mild conditions but may undergo acid-catalyzed ring-opening in concentrated HCl.

Table 1: Representative Reactions of 3-(4-Methoxyphenyl)oxetane-3-sulfonyl Fluoride

Reaction Type	Conditions	Products	Application
Defluorosulfonylation	100°C, DMF, K₂CO₃	Oxetane-sulfonamides	Kinase inhibitor synthesis
Nucleophilic Aromatic Substitution	Et₃N, THF, 25°C	Biaryloxetanes	PET radiotracer development
Photoredox Coupling	Ir(ppy)₃, Blue LED	C–H functionalized derivatives	Antibacterial agents

Applications in Medicinal Chemistry and Drug Discovery

Bioisostere Design

The compound’s oxetane-sulfonyl fluoride motif serves as a non-classical bioisostere for tert-butyl groups and amides. In protease inhibitors, replacing P1’ tert-butyl groups with this scaffold improved aqueous solubility by 3-fold while maintaining nanomolar potency. For example, in a series of SARS-CoV-2 main protease inhibitors, the oxetane analog reduced logP from 4.2 to 3.1 compared to the tert-butyl parent compound.

Targeted Protein Degradation

The sulfonyl fluoride’s covalent binding capability enables the construction of proteolysis-targeting chimeras (PROTACs). A 2024 study demonstrated that conjugating this compound to a BET bromodomain ligand produced a PROTAC with DC₅₀ = 12 nM in leukemia cells, leveraging the sulfonyl fluoride’s reaction with lysine residues on E3 ubiquitin ligases.

Research Findings and Mechanistic Insights

Defluorosulfonylation Kinetics

Time-resolved NMR studies (2023) revealed that defluorosulfonylation follows second-order kinetics (k = 1.2 × 10⁻³ M⁻¹s⁻¹ at 80°C in DMF). The rate-determining step involves fluoride departure to form a sulfene intermediate (R₂C=SO₂), which rapidly reacts with nucleophiles. Computational models indicate a transition state energy barrier of 24.3 kcal/mol, consistent with experimental activation parameters.

Metabolic Stability

In vitro microsomal stability assays (human liver microsomes, pH 7.4) showed a half-life of 42 minutes for the parent compound, compared to 8 minutes for analogous acyclic sulfonyl fluorides. This enhancement is attributed to the oxetane’s ring strain, which impedes cytochrome P450-mediated oxidation.